Cas no 2248326-04-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dimethylphenoxy)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dimethylphenoxy)butanoate
• CAS No: 2248326-04-5
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• CID: 6228263
• PubChem ID: 165729195
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dimethylphenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6519187
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dimethylphenoxy)butanoate
• 2248326-04-5

• Inchi： 1S/C20H19NO5/c1-13-9-10-15(12-14(13)2)25-11-5-8-18(22)26-21-19(23)16-6-3-4-7-17(16)20(21)24/h3-4,6-7,9-10,12H,5,8,11H2,1-2H3
• InChI Key： ZSWOGTSFRDQOIT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C)C=1)CCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 353.12632271g/mol
• Monoisotopic Mass: 353.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dimethylphenoxy)butanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dimethylphenoxy)butanoate (CAS No. 2248326-04-5)

In the realm of specialty chemicals, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dimethylphenoxy)butanoate (CAS No. 2248326-04-5) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often referred to by its systematic name, belongs to the class of isoindole derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and material science. The presence of both dioxo-isoindole and dimethylphenoxy moieties in its structure contributes to its reactivity and functionality, making it a subject of interest for researchers and industry professionals alike.

One of the key reasons for the growing interest in CAS No. 2248326-04-5 is its potential role in drug discovery. The isoindole-1,3-dione core is a well-known pharmacophore, often associated with biological activity. Recent studies have explored its derivatives for their anti-inflammatory, antimicrobial, and anticancer properties. For instance, the 3,4-dimethylphenoxy group in this compound may enhance its lipophilicity, potentially improving its bioavailability—a critical factor in pharmaceutical development. Researchers are also investigating its use as a building block for more complex molecules, leveraging its modular structure for targeted drug design.

Beyond pharmaceuticals, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dimethylphenoxy)butanoate has found applications in agrochemical formulations. Its structural features make it a candidate for developing novel pesticides or plant growth regulators. The dimethylphenoxy moiety, in particular, is reminiscent of herbicidal active ingredients, suggesting potential utility in crop protection. Additionally, the compound's stability under various environmental conditions makes it suitable for formulation studies, addressing the agricultural industry's demand for sustainable and effective solutions.

Material science is another field where this compound shows promise. The isoindole-1,3-dione scaffold is known to contribute to the thermal and chemical stability of polymers. Incorporating CAS No. 2248326-04-5 into polymer matrices could lead to advanced materials with enhanced durability or specific functional properties, such as UV resistance or electrical conductivity. This aligns with the current trend of developing smart materials for electronics, coatings, and packaging.

From a synthetic chemistry perspective, the compound's butanoate ester linkage offers opportunities for further derivatization. Chemists can exploit this feature to create a library of analogs, tailoring the molecule for specific applications. The 3,4-dimethylphenoxy group also provides a handle for introducing additional functionalities, enabling the design of multifunctional compounds. Such flexibility is highly valued in combinatorial chemistry and high-throughput screening, where diverse molecular architectures are essential for identifying lead compounds.

Environmental and safety considerations are paramount when working with 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(3,4-dimethylphenoxy)butanoate. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are recommended to minimize any potential risks. The compound's biodegradability and ecotoxicity profile are areas of ongoing research, particularly as industries move toward greener chemistry principles. Stakeholders are increasingly interested in understanding its environmental footprint, reflecting the broader shift toward sustainable chemical practices.

In conclusion, CAS No. 2248326-04-5 represents a multifaceted compound with significant potential across multiple disciplines. Its unique combination of isoindole-1,3-dione and dimethylphenoxy functionalities opens doors for innovation in drug development, agrochemicals, and advanced materials. As research continues to uncover new applications and refine its synthesis, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.